Cas no 323197-73-5 (4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, (aR,3aS,4S,6S,7aR)-)

• Product Name: 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, (aR,3aS,4S,6S,7aR)-
• CAS No: 323197-73-5
• MF: C₁₄H₂₄BNO₂
• MW: 249.15686416626
• CID: 301437
• PubChem ID: 56972099
• Update Time: 2025-04-19

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, (aR,3aS,4S,6S,7aR)- Chemical and Physical Properties

Names and Identifiers

• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propen-1-yl-, (aR,3aS,4S,6S,7aR)-
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-2-propenyl-, (aR,3aS,4S,6S,7aR)- (9CI)
• (1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]but-3-en-1-amine
• SCHEMBL15828951
• 323197-73-5
• (1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]but-3-en-1-amine
• (R)-BoroAlg(+)-Pinanediol
• DTXSID60719328

• Inchi： 1S/C14H24BNO2/c1-5-6-12(16)15-17-11-8-9-7-10(13(9,2)3)14(11,4)18-15/h5,9-12H,1,6-8,16H2,2-4H3/t9-,10-,11+,12-,14-/m0/s1
• InChI Key： AFLWKNXNIVUVMF-HNRZYHPDSA-N
• SMILES： O1B([C@H](CC=C)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 249.1900092g/mol
• Monoisotopic Mass: 249.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids